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In the demanding environments of high-temperature applications, material selection is

paramount. Titanium diboride (TiB₂) and titanium carbide (TiC) composites have emerged as

promising candidates due to their exceptional thermal stability and mechanical properties. This

guide provides an objective comparison of the high-temperature strength of TiB₂-TiC

composites against other leading high-temperature ceramics, supported by experimental data,

detailed methodologies, and mechanistic insights.

Comparative Analysis of High-Temperature
Mechanical Properties
The high-temperature performance of ceramic composites is critical for their application in

extreme environments. This section presents a comparative summary of the flexural strength,

fracture toughness, and hardness of TiB₂-TiC composites against silicon carbide (SiC) and

zirconium diboride-silicon carbide (ZrB₂-SiC) composites at elevated temperatures.

Data Presentation
The following tables summarize the quantitative data gathered from various experimental

studies. It is important to note that the properties of these composites are highly dependent on

the specific composition (e.g., vol% of reinforcement) and the synthesis method employed.

Table 1: High-Temperature Flexural Strength of Ceramic Composites
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Material
Composition

Sintering
Method

Test
Temperature
(°C)

Flexural
Strength (MPa)

Reference

TiB₂-30wt% TiC
Spark Plasma

Sintering

Room

Temperature
739 [1]

TiB₂-30wt% TiC
Spark Plasma

Sintering
1400 439 [2]

Monolithic TiC Hot Pressing 1400 247 [2]

B₄C-

10%TiB₂-30%TiC

Reaction

Sintering

Room

Temperature
425 [3]

SiC-10vol% TiB₂
Spark Plasma

Sintering

Room

Temperature
553 [4]

ZrB₂-20vol% SiC Hot Pressing 1500 240 [5]

ZrB₂-30vol% SiC Hot Pressing 1800 48 - 112 N/A

Table 2: High-Temperature Fracture Toughness of Ceramic Composites
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Material
Composition

Sintering
Method

Test
Temperature
(°C)

Fracture
Toughness
(MPa·m¹/²)

Reference

TiB₂-TiC-Ni (5

wt%)
Sintering

Room

Temperature
7.41 N/A

TiB₂-TiC-Ni (10

wt%)
Sintering

Room

Temperature
8.44 N/A

B₄C-

10%TiB₂-30%TiC

Reaction

Sintering

Room

Temperature
8.2 [3]

SiC-10vol% TiB₂
Spark Plasma

Sintering

Room

Temperature
5.7 [4]

SiC-TiB₂-TiC (60-

25-15 vol%)

Spark Plasma

Sintering

Room

Temperature
6.2 [6]

ZrB₂-20wt% SiC
High Pressure

Sintering

Room

Temperature
6.49 - 7.06 [7]

Table 3: High-Temperature Hardness of Ceramic Composites

Material
Composition

Sintering
Method

Test
Temperature
(°C)

Hardness
(GPa)

Reference

TiB₂-30wt% TiC
Spark Plasma

Sintering

Room

Temperature
22.2 [1]

TiC-TiB₂
Combustion

Synthesis

Room

Temperature
28.5 [6]

SiC-10vol% TiB₂
Spark Plasma

Sintering

Room

Temperature
28 [4]

ZrB₂-20wt% SiC
High Pressure

Sintering

Room

Temperature
16.68 - 24.18 [7]
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Experimental Protocols
The data presented in this guide are derived from rigorous experimental procedures. The

following sections detail the methodologies for material synthesis and high-temperature

mechanical testing.

Material Synthesis
Spark Plasma Sintering (SPS): A common method for producing dense ceramic composites.[8]

Powder Preparation: Starting powders of TiB₂, TiC, and any additives are mixed in desired

proportions, often using ball milling to ensure homogeneity.

Die Setup: The mixed powder is placed in a graphite die.

Sintering Process: A pulsed direct current is passed through the graphite die and the powder

compact, while uniaxial pressure is applied. This combination of electrical current and

pressure allows for rapid heating and densification at lower temperatures and shorter holding

times compared to conventional sintering methods. Typical SPS parameters for TiB₂-TiC

composites involve temperatures ranging from 1500°C to 2000°C and pressures from 30 to

80 MPa, with holding times of 5 to 15 minutes.[1][9]

Self-Propagating High-Temperature Synthesis (SHS): An energy-efficient method that utilizes

the exothermic reaction between reactants to synthesize materials.[10][11]

Reactant Mixing: Elemental or compound powders (e.g., Ti, B₄C, and C) are mixed in a

stoichiometric ratio.

Ignition: The powder mixture is ignited at a point by a heat source (e.g., a heated tungsten

coil).

Combustion Wave Propagation: Once ignited, a self-sustaining combustion wave propagates

through the reactant mixture, converting it into the desired composite product.

Densification: The synthesized porous composite can be densified simultaneously or in a

subsequent step, for instance by applying high pressure during or immediately after the SHS

reaction.
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High-Temperature Mechanical Testing
Flexural Strength (Three-Point Bending Test): This test is widely used to determine the

modulus of rupture of brittle materials at elevated temperatures.[1]

Specimen Preparation: Rectangular bar specimens are prepared with precise dimensions.

Test Setup: The specimen is placed on two support pins within a high-temperature furnace. A

third loading pin is positioned at the center of the specimen on the opposite side.

Heating: The furnace heats the specimen to the desired test temperature.

Loading: A compressive load is applied to the central loading pin at a constant displacement

rate until the specimen fractures.

Data Acquisition: The fracture load is recorded to calculate the flexural strength.

Fracture Toughness (Indentation Fracture Method): A common technique to estimate the

fracture toughness of ceramics.[12]

Surface Preparation: The surface of the ceramic specimen is polished to a mirror finish.

Indentation: A Vickers diamond indenter is used to create an indentation on the polished

surface at a specific load.

Crack Measurement: The lengths of the radial cracks emanating from the corners of the

indentation are measured using an optical microscope.

Calculation: The fracture toughness is calculated using a formula that relates the indentation

load, the crack lengths, and the material's elastic modulus and hardness.

Mandatory Visualization
Experimental Workflow for High-Temperature
Mechanical Testing

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/publication/267215233_Three-Point_Bending_Test_at_Extremely_High_Temperature_Enhanced_by_Real-Time_Observation_and_Measurement
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=854209
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Synthesis

Specimen Preparation

High-Temperature Mechanical Testing

Data Analysis

Spark Plasma Sintering (SPS)

Cutting to Dimensions

Self-Propagating High-Temperature
Synthesis (SHS)

Surface Polishing

Heating to Test Temperature
in Furnace

Three-Point Bending Test
(Flexural Strength)

Vickers Indentation
(Fracture Toughness & Hardness)

Flexural Strength
Calculation

Fracture Toughness
Calculation Hardness Calculation

Click to download full resolution via product page

Caption: Experimental workflow for high-temperature mechanical property evaluation.

High-Temperature Strengthening and Toughening
Mechanisms in TiB₂-TiC Composites
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Strengthening & Toughening Mechanisms at High Temperature
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Caption: Interplay of high-temperature strengthening and toughening mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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